Cas no 1805559-47-0 (5-(Difluoromethyl)-4-methyl-3-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-4-methyl-3-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1805559-47-0
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 4897185
• Update Time: 2025-10-09

5-(Difluoromethyl)-4-methyl-3-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methyl-3-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5N2O2/c1-3-4(7(9)10)2-14-6(8(11,12)13)5(3)15(16)17/h2,7H,1H3
• InChI Key： ZTYXNYGQISCGBB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C(=C1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 5-(Difluoromethyl)-4-methyl-3-nitro-2-(trifluoromethyl)pyridine

Research Brief on 5-(Difluoromethyl)-4-methyl-3-nitro-2-(trifluoromethyl)pyridine (CAS: 1805559-47-0)

The compound 5-(Difluoromethyl)-4-methyl-3-nitro-2-(trifluoromethyl)pyridine (CAS: 1805559-47-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms and a nitro group in its structure enhances its reactivity, making it a valuable building block for the development of fluorinated pyridine derivatives. These derivatives are increasingly being explored for their potential in targeting various biological pathways, including enzyme inhibition and receptor modulation.

One of the key advancements in the synthesis of 5-(Difluoromethyl)-4-methyl-3-nitro-2-(trifluoromethyl)pyridine involves the optimization of reaction conditions to improve yield and purity. Researchers have reported successful synthesis routes using palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, which offer high selectivity and efficiency. These methodological improvements are critical for scaling up production for industrial applications.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits promising inhibitory effects against certain enzymes involved in inflammatory and oncogenic pathways. For instance, it has shown activity against kinases such as JAK2 and EGFR, which are implicated in various cancers. These findings suggest its potential as a lead compound for the development of targeted therapies, although further in vivo studies are required to validate its efficacy and safety.

Additionally, the compound's physicochemical properties, including its lipophilicity and metabolic stability, have been investigated to assess its suitability as a drug candidate. Computational modeling and in vitro assays have provided insights into its pharmacokinetic profile, highlighting areas for further optimization to enhance bioavailability and reduce potential toxicity.

In conclusion, 5-(Difluoromethyl)-4-methyl-3-nitro-2-(trifluoromethyl)pyridine (CAS: 1805559-47-0) represents a promising candidate for further research in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for the development of novel therapeutics. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in combination therapies.